Cas no 51756-26-4 (Heptanoic acid, 3,3-dimethyl-, ethyl ester)

• Product Name: Heptanoic acid, 3,3-dimethyl-, ethyl ester
• CAS No: 51756-26-4
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 1573792
• Update Time: 2024-08-24

Heptanoic acid, 3,3-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 3,3-dimethyl-, ethyl ester

• Inchi： 1S/C11H22O2/c1-5-7-8-11(3,4)9-10(12)13-6-2/h5-9H2,1-4H3
• InChI Key： UUUJYDSJKZDEJJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(C)(C)CCCC

Computed Properties

• Exact Mass: 186.16206

Experimental Properties

• Density: 0.871±0.06 g/cm3(Predicted)
• Boiling Point: 90-93 °C(Press: 25 Torr)
• PSA: 26.3